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Florence, Italy - In the ongoing battle against antibiotic resistance, the emergence of novel

resistance mechanisms poses a significant threat to public health. Among these, metallo-β-

lactamases (MBLs) are particularly concerning due to their ability to hydrolyze a broad

spectrum of β-lactam antibiotics, including the last-resort carbapenems. This guide provides a

detailed comparison of the Florence imipenemase (FIM-1), a subclass B1 MBL, with other

prominent members of its class, namely New Delhi MBL (NDM-1), Verona integron-encoded

MBL (VIM-2), and imipenemase (IMP-1).

Phylogenetic Relationship: A Close Kinship with
NDM-1
Phylogenetic analysis reveals that FIM-1 is a member of the subclass B1 MBLs. Among the

well-characterized acquired MBLs, FIM-1 shares the highest amino acid sequence identity with

the NDM-type enzymes, at approximately 40%.[1][2] This close evolutionary relationship

suggests a more recent divergence from a common ancestor compared to other B1 MBLs like

VIM and IMP types. The phylogenetic tree below illustrates the positioning of FIM-1 within the

B1 MBL family.
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Kinetic Assay Workflow

Purify MBL Enzyme

Prepare Assay Buffer
(e.g., HEPES with Zn²⁺)
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Over Time at a Specific Wavelength

Calculate Initial Velocity (v₀)
from the Linear Phase of the Reaction

Plot v₀ against Substrate
Concentration [S]

Determine kcat and Km using
Michaelis-Menten or Lineweaver-Burk Plots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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